Cas no 2228794-87-2 (2-(1-ethyl-1H-imidazol-2-yl)prop-2-en-1-amine)

• Product Name: 2-(1-ethyl-1H-imidazol-2-yl)prop-2-en-1-amine
• CAS No: 2228794-87-2
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6092620
• PubChem ID: 165785745
• Update Time: 2025-10-17

2-(1-ethyl-1H-imidazol-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-imidazol-2-yl)prop-2-en-1-amine
• EN300-1777533
• 2228794-87-2

• Inchi： 1S/C8H13N3/c1-3-11-5-4-10-8(11)7(2)6-9/h4-5H,2-3,6,9H2,1H3
• InChI Key： GXNCWXBZPIOQKK-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C(=C)CN)CC

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-ethyl-1H-imidazol-2-yl)prop-2-en-1-amine

Introduction to 2-(1-ethyl-1H-imidazol-2-yl)prop-2-en-1-amine (CAS No. 2228794-87-2)

2-(1-ethyl-1H-imidazol-2-yl)prop-2-en-1-amine, with the CAS number 2228794-87-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of imidazoles and features a unique structural arrangement that confers it with distinct chemical and biological properties.

The molecular structure of 2-(1-ethyl-1H-imidazol-2-yl)prop-2-en-1-amine consists of an imidazole ring substituted with an ethyl group and a propenylamine moiety. The presence of these functional groups imparts the compound with a range of reactivity and binding capabilities, making it a valuable candidate for various research applications.

In the realm of pharmaceutical research, 2-(1-ethyl-1H-imidazol-2-yl)prop-2-en-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are crucial in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent.

Beyond its pharmaceutical applications, 2-(1-ethyl-1H-imidazol-2-yl)prop-2-en-1-amine has also been investigated for its role in chemical synthesis. The compound's reactivity and stability make it an attractive building block for the synthesis of more complex molecules. Researchers have utilized this compound as a starting material in the development of novel catalysts and ligands, which are essential in catalytic processes and coordination chemistry.

The synthesis of 2-(1-ethyl-1H-imidazol-2-yl)prop-2-en-1-amine typically involves multi-step reactions, including the formation of the imidazole ring and subsequent functionalization steps. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

In terms of safety and handling, it is important to note that while 2-(1-ethyl-1H-imidazol-2-yl)prop-2-en-1-amine is not classified as a hazardous substance, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) and working in well ventilated areas.

The future prospects for 2-(1-ethyl-1H-imidazol-2-y)propenylamine are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, recent studies have explored its role in materials science, where its unique properties could be leveraged to develop new materials with enhanced performance characteristics.

In conclusion, 2-(1-Ethyl-lH-imidazol-Z-y)propenylamine (CAS No. 228794-S7-Z) is a versatile compound with significant potential in various fields of research. Its unique chemical structure and reactivity make it an important molecule for both pharmaceutical development and chemical synthesis. As research progresses, it is likely that new applications and insights will continue to emerge, further solidifying its importance in the scientific community.